Cas no 61920-52-3 (1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)-)

1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)- structure
61920-52-3 structure
Product Name:1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)-
CAS No:61920-52-3
MF:C15H30O2
MW:242.397505283356
CID:463093
PubChem ID:23343587
Update Time:2025-04-19

1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 5,5-dimethyl-2,2,4-tris(1-methylethyl)-
    • 5,5-dimethyl-2,2,4-tri(propan-2-yl)-1,3-dioxane
    • 61920-52-3
    • SCHEMBL11454417
    • DTXSID40633210
    • Inchi: 1S/C15H30O2/c1-10(2)13-14(7,8)9-16-15(17-13,11(3)4)12(5)6/h10-13H,9H2,1-8H3
    • InChI Key: QTBUZKXYTYWRRK-UHFFFAOYSA-N
    • SMILES: O1C(C(C)C)(C(C)C)OCC(C)(C)C1C(C)C

Computed Properties

  • Exact Mass: 242.2247
  • Monoisotopic Mass: 242.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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